Cas no 59956-48-8 (Isobutyl bromoacetate)

• Product Name: Isobutyl bromoacetate
• CAS No: 59956-48-8
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• MDL: MFCD17014696
• CID: 950963
• PubChem ID: 521906
• Update Time: 2025-05-24

Isobutyl bromoacetate Chemical and Physical Properties

Names and Identifiers

• Isobutyl bromoacetate
• 2-methylpropyl 2-bromoacetate
• Bromoacetic acid, 2-methylpropyl ester

• MDL： MFCD17014696
• Inchi： 1S/C6H11BrO2/c1-5(2)4-9-6(8)3-7/h5H,3-4H2,1-2H3
• InChI Key： UOUQDZFAJUNYQQ-UHFFFAOYSA-N
• SMILES： BrCC(=O)OCC(C)C

Computed Properties

• Exact Mass: 193.99423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: Liquid [1]
• Density: 1.3269
• Boiling Point: 188°C (rough estimate)
• Refractive Index: 1.4530 (estimate)
• PSA: 26.3
• Solubility: Insoluble in water, soluble in acetone, easily soluble in ethanol \ ether and other organic solvents [4]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on Isobutyl bromoacetate

Recent Advances in the Application of Isobutyl Bromoacetate (CAS 59956-48-8) in Chemical Biology and Pharmaceutical Research

Isobutyl bromoacetate (CAS 59956-48-8) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative of bromoacetic acid is particularly valued for its reactivity, which makes it a useful intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in drug development, chemical probes, and as a building block in medicinal chemistry.

One of the key areas of research involving isobutyl bromoacetate is its use in the synthesis of alkylating agents. Alkylating agents are critical in the development of anticancer drugs, as they can modify DNA and inhibit tumor growth. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that isobutyl bromoacetate could be effectively used to synthesize novel alkylating agents with improved selectivity and reduced toxicity. The study highlighted the compound's ability to form stable covalent bonds with nucleophilic sites in biomolecules, making it a promising candidate for targeted therapies.

In addition to its role in drug synthesis, isobutyl bromoacetate has been investigated for its potential in chemical biology. Researchers have utilized it as a reactive handle in the development of activity-based probes (ABPs) for studying enzyme function. A recent paper in ACS Chemical Biology described the use of isobutyl bromoacetate-derived probes to label and identify active sites of cysteine proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders. This approach provides valuable insights into enzyme mechanisms and facilitates the discovery of new therapeutic targets.

Another emerging application of isobutyl bromoacetate is in the field of bioconjugation. Its reactivity with thiol and amine groups makes it an excellent candidate for modifying proteins and peptides. A 2022 study in Bioconjugate Chemistry reported the successful use of isobutyl bromoacetate in the site-specific modification of antibodies, enhancing their stability and therapeutic efficacy. This advancement opens new avenues for the development of next-generation biologics with improved pharmacokinetic properties.

Despite its promising applications, challenges remain in the handling and optimization of isobutyl bromoacetate. Its high reactivity can lead to side reactions, necessitating careful control of reaction conditions. Recent efforts have focused on developing more efficient synthetic protocols and stabilizing strategies to mitigate these issues. For instance, a 2023 publication in Organic Process Research & Development outlined a scalable and environmentally friendly synthesis of isobutyl bromoacetate, reducing the use of hazardous reagents and improving yield.

In conclusion, isobutyl bromoacetate (CAS 59956-48-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in drug synthesis, chemical probing, and bioconjugation underscores its importance in advancing therapeutic development. Ongoing research aims to further optimize its applications and address existing challenges, paving the way for innovative solutions in medicine and biotechnology.